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Compound of Interest

Compound Name: 2,5-Dibromo-3-methylpyridine

Cat. No.: B189406

An In-depth Technical Guide to the Safe Handling and Storage of 2,5-Dibromo-3-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling procedures for 2,5-Dibromo-
3-methylpyridine (CAS No: 3430-18-0), a key intermediate in pharmaceutical and chemical
synthesis. Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical Identification and Properties

A clear identification and understanding of the physical and chemical properties of 2,5-
Dibromo-3-methylpyridine are fundamental for its safe handling.
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Identifier

Value

Chemical Name

2,5-Dibromo-3-methylpyridine

Synonyms

2,5-Dibromo-3-picoline

CAS Number

3430-18-0[1]

Molecular Formula

C6H5Br2N[2]

Molecular Weight 250.92 g/mol [2]

Appearance White to Light yellow powder or crystal
Melting Point 43-47 °C[3]

Flash Point >110 °C (>230 °F) - closed cup

Purity Typically >98%][1]

Hazard Identification and Classification

2,5-Dibromo-3-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][4]
Skin Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage Category 1 H318: Causes serious eye

damage[1][4]

Signal Word: Danger[1][4]

Hazard Pictograms:

» Acute Toxicity (Oral): Skull and crossbones

o Skin lrritation: Exclamation mark
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» Serious Eye Damage: Corrosion

Experimental Protocols: Safe Handling and Use

Strict adherence to the following protocols is mandatory when handling 2,5-Dibromo-3-
methylpyridine.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the handling area.[5][6]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times:

Protection Type Specification

Chemical splash-resistant safety glasses or
Eye/Face Protection goggles with side protection. A face shield may

be appropriate for larger quantities.[1][4]

Impervious gloves (e.g., nitrile rubber) and a lab

) ) coat. For larger scale operations, flame-

Skin Protection o ] ]
retardant and antistatic protective clothing

should be considered.[1][4]

For operations that may generate dust, a
) ) NIOSH-approved N95 dust mask or a full-face
Respiratory Protection , _ o
respirator should be used if exposure limits are

exceeded or irritation is experienced.[4]

General Handling Procedures

» Avoid all personal contact with the substance, including inhalation of dust or fumes.[1]
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Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[1][7]

Wash hands thoroughly after handling and before breaks.[1]

Minimize dust generation and accumulation.[1]

Keep containers tightly closed when not in use.[1][5]

Ground and bond containers when transferring material to prevent static discharge.

Storage Procedures

Proper storage is critical to maintaining the stability and integrity of 2,5-Dibromo-3-
methylpyridine and ensuring safety.

o Store in a tightly-closed container.[1][5]

o Keep in a dry, cool, and well-ventilated place.[5]

o Store locked up.[1][5]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1]

o Store away from incompatible materials such as strong oxidizing agents.[8][9]

Emergency Procedures

In the event of an exposure or spill, the following first-aid and cleanup measures should be
implemented immediately.
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Exposure Route

First-Aid Measures

Ingestion

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[1][10]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. Remove contaminated clothing and wash
it before reuse. If skin irritation occurs, get

medical advice/attention.[1][5]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or
doctor/physician.[1][5]

Inhalation

IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.
[51[11]

Spill Response:

Evacuate unprotected personnel from the area.

o Ensure adequate ventilation and remove all sources of ignition.[1]

o Wear appropriate PPE as described in Section 3.2.

o Prevent further leakage or spillage if it is safe to do so.[1]

» For containment and cleanup, use an inert absorbent material, a vacuum, or sweep up the

spilled solid.[1]

e Place the collected material into a suitable, labeled container for disposal.[1]

e Do not allow the product to enter drains, waterways, or soil.[1]
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o Dispose of the waste in accordance with local, regional, and national regulations at an
approved waste disposal plant.[1][5]

Incompatibilities and Decomposition

e Incompatible Materials: Strong oxidizing agents, mineral acids, amines, and caustics.[9]

o Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead
to the release of irritating and toxic gases and vapors, including carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen bromide gas.[8][10]

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 2,5-
Dibromo-3-methylpyridine.

Caption: Workflow for Safe Handling of 2,5-Dibromo-3-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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